2-methoxy-N-methyl-5-{[(4-methyl-2-pyridinyl)amino]sulfonyl}benzamide

• IUPAC Name: 2-methoxy-N-methyl-5-[(4-methylpyridin-2-yl)sulfamoyl]benzamide
• InChI: InChI=1S/C15H17N3O4S/c1-10-6-7-17-14(8-10)18-23(20,21)11-4-5-13(22-3)12(9-11)15(19)16-2/h4-9H,1-3H3,(H,16,19)(H,17,18)
• InChI Key: JOMGLYPPYPQEQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NS(=O)(=O)C2=CC(=C(C=C2)OC)C(=O)NC
• Molecular Formula: C15H17N3O4S
• Molecular Weight: 335.4 g/mol

Description

2-methoxy-N-methyl-5-{[(4-methyl-2-pyridinyl)amino]sulfonyl}benzamide is a chemical compound that has been widely used in scientific research. It is a small molecule inhibitor of a protein called heat shock protein 90 (HSP90), which is involved in many important cellular processes.

Scientific Research Applications

Synthesis and Organic Chemistry Applications

• Synthetic Routes and Molecular Transformations : A method demonstrates the synthesis of piperidines, pyrrolizidines, indolizidines, and quinolizidines through cyclization of acetylenic sulfones with beta and gamma-chloroamines, showcasing the compound's utility in complex organic synthesis processes and the enantioselective synthesis of several natural products (Back & Nakajima, 2000).
• Chemical Synthesis Optimization : Research on process optimization for the synthesis of methyl 2-methoxy-5-aminosulfonyl benzoate, a precursor to various pharmaceuticals, outlines improvements in yield through the adjustment of reaction conditions, highlighting the compound's role in enhancing pharmaceutical manufacturing efficiency (Xu, Guo, Li, & Liu, 2018).

Medicinal Chemistry and Pharmacology

• Development of Serotonin Receptor Agonists : Benzamide derivatives, including those structurally related to the query compound, have been synthesized and evaluated as potent serotonin 4 receptor agonists, indicating their potential as gastrointestinal motility enhancers (Sonda, Kawahara, Murozono, Sato, Asano, & Haga, 2003).
• Electrochemical Applications : The use of sulpiride drug (structurally similar to the query compound) for the preparation of PVC-based Zn2+-selective electrodes demonstrates the compound's utility in developing new materials for electrochemical sensors, showcasing its versatility beyond pharmaceutical applications (Saleh & Gaber, 2001).

Environmental and Material Science

• Photolytic Studies on Herbicides : Research into the photolysis of tribenuron-methyl (related to the query compound) on various surfaces provides insight into environmental degradation pathways of sulfonylurea herbicides, contributing to our understanding of their environmental impact and degradation kinetics (Bhattacharjeel & Dureja, 2002).